Cas no 1396784-20-5 (Urea, N-[4-(4-morpholinyl)-2-butyn-1-yl]-N'-(2-thienylmethyl)-)

• Product Name: Urea, N-[4-(4-morpholinyl)-2-butyn-1-yl]-N'-(2-thienylmethyl)-
• CAS No: 1396784-20-5
• MF: C₁₄H₁₉N₃O₂S
• MW: 293.384561777115
• CID: 6614630
• PubChem ID: 71792727
• Update Time: 2025-10-19

Urea, N-[4-(4-morpholinyl)-2-butyn-1-yl]-N'-(2-thienylmethyl)- Chemical and Physical Properties

Names and Identifiers

• AKOS024542819
• VU0540089-1
• 1-(4-morpholinobut-2-yn-1-yl)-3-(thiophen-2-ylmethyl)urea
• 1396784-20-5
• Urea, N-[4-(4-morpholinyl)-2-butyn-1-yl]-N'-(2-thienylmethyl)-
• DTXSID301178594
• F6244-2680

• Inchi： 1S/C14H19N3O2S/c18-14(16-12-13-4-3-11-20-13)15-5-1-2-6-17-7-9-19-10-8-17/h3-4,11H,5-10,12H2,(H2,15,16,18)
• InChI Key： PXJFPKGTJZDKQX-UHFFFAOYSA-N
• SMILES： S1C=CC=C1CNC(NCC#CCN1CCOCC1)=O

Computed Properties

• Exact Mass: 293.11979803g/mol
• Monoisotopic Mass: 293.11979803g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 81.8Ų

Additional information on Urea, N-[4-(4-morpholinyl)-2-butyn-1-yl]-N'-(2-thienylmethyl)-

Urea, N-[4-(4-morpholinyl)-2-butyn-1-yl]-N'-(2-thienylmethyl)- (CAS No. 1396784-20-5): An Overview

Urea, N-[4-(4-morpholinyl)-2-butyn-1-yl]-N'-(2-thienylmethyl)- (CAS No. 1396784-20-5) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound, often referred to as MMB-THF (Morpholinomethylbutynyl Thiophenemethyl Urea), is characterized by its urea core, morpholine ring, and thiophene moiety, which collectively contribute to its diverse biological activities.

The urea functional group in MMB-THF plays a crucial role in its biological interactions. Ureas are known for their ability to form hydrogen bonds, which can enhance the compound's binding affinity to various biological targets. The presence of the morpholine ring adds hydrophilic character to the molecule, potentially improving its solubility and bioavailability. The thiophene moiety, on the other hand, introduces aromaticity and electron-rich regions that can interact with specific protein sites.

Recent studies have highlighted the potential of MMB-THF in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases. Research published in the Journal of Medicinal Chemistry has shown that MMB-THF exhibits neuroprotective effects by modulating the activity of certain enzymes involved in oxidative stress and inflammation. Specifically, it has been found to inhibit the activity of monoamine oxidase (MAO), an enzyme that degrades neurotransmitters such as serotonin and dopamine, which are crucial for maintaining neuronal health.

In addition to its neuroprotective properties, MMB-THF has also shown promise in cancer research. A study published in the Cancer Research journal demonstrated that MMB-THF can selectively target and inhibit cancer cells by disrupting their metabolic pathways. The compound was found to interfere with the activity of key enzymes involved in glycolysis and fatty acid synthesis, processes that are often upregulated in cancer cells. This selective inhibition may offer a novel approach to cancer therapy with reduced side effects compared to traditional chemotherapeutic agents.

The pharmacokinetic properties of MMB-THF have also been extensively studied. Preclinical data indicate that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Its oral bioavailability is relatively high, making it a suitable candidate for further development as an oral medication. Additionally, MMB-THF has demonstrated low toxicity in animal models, suggesting a favorable safety profile.

In terms of clinical development, MMB-THF is currently undergoing Phase I clinical trials to evaluate its safety and tolerability in humans. Preliminary results from these trials have been promising, with no significant adverse events reported at therapeutic doses. The next phase of clinical trials will focus on assessing the efficacy of MMB-THF in specific patient populations, such as those with neurodegenerative diseases or certain types of cancer.

The synthesis of MMB-THF involves several steps that require precise control over reaction conditions to ensure high yields and purity. The process typically begins with the preparation of the morpholine-substituted butynyl intermediate, followed by coupling with a thiophene-containing amine derivative under appropriate conditions. The final step involves the formation of the urea bond through a condensation reaction between the two intermediates.

Despite its promising therapeutic potential, there are still challenges associated with the development of MMB-THF as a drug candidate. One key challenge is optimizing its pharmacokinetic properties to achieve sustained therapeutic levels in target tissues while minimizing systemic exposure. Additionally, further studies are needed to fully understand the mechanism of action and potential off-target effects of MMB-THF.

In conclusion, Urea, N-[4-(4-morpholinyl)-2-butyn-1-yl]-N'-(2-thienylmethyl)- (CAS No. 1396784-20-5) represents a promising compound with diverse biological activities and potential therapeutic applications. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its properties for clinical use. As more data become available from ongoing clinical trials, it is anticipated that MMB-THF will play an increasingly important role in the treatment of various diseases.